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Compound of Interest

Compound Name: Methyl 2-amino-5-iodobenzoate

Cat. No.: B184775 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure and properties of

Methyl 2-amino-5-iodobenzoate, a compound of significant interest in pharmaceutical and

chemical research.

Molecular Identity and Properties
Methyl 2-amino-5-iodobenzoate is an aromatic organic compound.[1] Its structure consists of

a benzene ring substituted with an amino group, an iodine atom, and a methyl ester group. This

arrangement of functional groups makes it a valuable intermediate in the synthesis of more

complex molecules, particularly in the development of novel pharmaceuticals.[1] The presence

of the iodine atom, for instance, makes the molecule amenable to various coupling reactions.[1]

Quantitative Molecular Data
The key quantitative data for Methyl 2-amino-5-iodobenzoate are summarized in the table

below for ease of reference.
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Property Value

Molecular Formula C₈H₈INO₂[1][2][3]

Molecular Weight 277.06 g/mol [1][2][3]

CAS Number 77317-55-6[1][3]

Melting Point 85 °C

Boiling Point 335.9 °C[2]

Molecular Structure Visualization
The structural formula of Methyl 2-amino-5-iodobenzoate is depicted in the diagram below.

The benzene ring forms the core, with the substituents positioned at carbons 1, 2, and 5.

Molecular structure of Methyl 2-amino-5-iodobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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